Calcium levulinate dihydrate

Specification

• Description: The relatively new calcium levulinate is produced from a direct reaction between L- or levulinic acid levulose and calcium hydroxide. The resultant calcium levulinate formulation, when used as a calcium supplement, possesses a high calcium content that is observed to be 14.8% higher than the content typically found in calcium lactate. This formulation is considered a low molecular weight organic calcium ion type that is easily absorbed through the intestinal wall. This new application of calcium is intended for use as a food fortifier, to fortify foods like sauces, condiments, beer, beverages, soft drinks, milk and milk products, soy milk and soy products with calcium nutrition. Calcium levulinate can be used alone, or with calcium lactate, calcium chloride, and other compounds, either for pharmaceutical tablets, capsules, or injections preparation.
• CAS No.: 5743-49-7
• Molecular Formula: C10H14CaO6
• Molecular Weight: 270.29 g/mol
• IUPAC Name: calcium;4-oxopentanoate
• Standard InChI: InChI=1S/2C5H8O3.Ca/c2*1-4(6)2-3-5(7)8;/h2*2-3H2,1H3,(H,7,8);/q;;+2/p-2
• Standard InChI Key: APKDPOQXVKRLEP-UHFFFAOYSA-L
• SMILES: CC(=O)CCC(=O)[O-].CC(=O)CCC(=O)[O-].O.O.[Ca+2]
• Canonical SMILES: CC(=O)CCC(=O)[O-].CC(=O)CCC(=O)[O-].[Ca+2]